Cas no 2229133-46-2 (2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol)

• Product Name: 2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol
• CAS No: 2229133-46-2
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• CID: 6367690
• PubChem ID: 165683480
• Update Time: 2025-08-05

2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol
• EN300-1824421
• 2229133-46-2

• Inchi： 1S/C9H8N4O3/c10-9-11-4-7(12-9)6-3-5(13(15)16)1-2-8(6)14/h1-4,14H,(H3,10,11,12)
• InChI Key： XZYAPSNLSWHDDV-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C1=CN=C(N)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.05964013g/mol
• Monoisotopic Mass: 220.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 121Ų

Additional information on 2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol

Introduction to 2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol (CAS No: 2229133-46-2)

2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No) 2229133-46-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic nitro compound has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the development of novel therapeutic agents. The presence of both an amino-substituted imidazole ring and a nitro-substituted phenol moiety imparts unique reactivity, making it a promising candidate for further chemical manipulation and biological evaluation.

The compound's structure, featuring a conjugated system comprising an imidazole ring and a phenolic group linked through a nitrophenyl bridge, suggests potential applications in medicinal chemistry. The imidazole core is well-documented for its role in various biological processes, including enzyme inhibition and receptor binding. Meanwhile, the nitrophenol moiety introduces electrophilic and nucleophilic sites that can be exploited for further functionalization. This dual functionality makes 2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol a compelling scaffold for designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting inflammatory and infectious diseases. The imidazole scaffold, in particular, has been extensively studied for its potential to modulate immune responses and microbial infections. For instance, derivatives of imidazole have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. The nitrophenol group in 2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol could serve as a handle for further derivatization, allowing chemists to fine-tune the compound's solubility, bioavailability, and target specificity.

Moreover, the nitro group itself is a versatile functional handle that can be reduced to an amine or converted into other pharmacologically relevant groups such as azides or hydroxamates. This reactivity makes 2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol a valuable building block for synthesizing complex molecules with diverse biological activities. For example, researchers have explored the use of nitroaromatic compounds in antitumor therapies, where the nitro group can be bioactivated through enzymatic or chemical reduction to generate reactive intermediates that interfere with cancer cell proliferation.

Recent advancements in computational chemistry have further enhanced the utility of 2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol as a lead compound. Molecular modeling studies have demonstrated that modifications at the amino and nitro positions can significantly alter the compound's binding affinity to biological targets. These insights have guided the design of more potent and selective analogs with improved pharmacokinetic profiles. For instance, virtual screening algorithms have been employed to identify optimal substituents that enhance interactions with specific protein binding sites, thereby optimizing drug-like properties.

The pharmaceutical industry has also shown interest in exploring 2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol for its potential applications in antimicrobial drug discovery. Imidazole derivatives are known to exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungi and protozoa. The nitrophenol moiety may contribute to the compound's ability to disrupt microbial cell membranes or inhibit essential metabolic pathways. Preliminary studies have suggested that certain derivatives of this compound exhibit promising antibacterial activity against multidrug-resistant strains, highlighting its therapeutic potential.

In addition to its medicinal applications, 2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol has found utility in materials science and chemical biology. Its ability to participate in coordination chemistry has led to investigations into its use as a ligand for metal complexes with catalytic or luminescent properties. Such complexes could find applications in catalysis, sensing devices, and even photodynamic therapy. Furthermore, the compound's fluorescence characteristics make it suitable for use as a probe in biochemical assays aimed at studying protein-protein interactions or enzyme mechanisms.

The synthesis of 2-(2-amino-1H-imidazol-5-yl)-4-nitrophenol involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include condensation reactions between appropriately substituted imidazole derivatives and nitroaromatic precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired heterocyclic framework with high regioselectivity.

Evaluation of 2-(2-amino-1H-imidazol-5-yl)-4-nitrolactone phenolic acid, derived from this compound through further functionalization, has revealed interesting biological activities. For example, certain analogs have demonstrated inhibitory effects on kinases involved in cancer progression or inflammatory diseases. These findings underscore the importance of structural optimization in developing lead compounds with therapeutic relevance. Collaborative efforts between synthetic chemists and biologists have been instrumental in identifying promising candidates for preclinical testing.

The future prospects of 2-(2-amino-Himimidazo[1][[5]]il]-4-NitrophenoL are vast, with ongoing research exploring new synthetic routes and biological applications. Innovations in drug discovery technologies continue to accelerate the development pipeline for novel therapeutics based on heterocyclic scaffolds like imidazole and phenol derivatives. As our understanding of molecular interactions deepens, compounds such as this one will play an increasingly critical role in addressing unmet medical needs across various therapeutic areas.